2-[2-(2-ethoxyphenoxy)ethoxy]-1,3,5-trimethylbenzene

• IUPAC Name: 2-[2-(2-ethoxyphenoxy)ethoxy]-1,3,5-trimethylbenzene
• InChI: InChI=1S/C19H24O3/c1-5-20-17-8-6-7-9-18(17)21-10-11-22-19-15(3)12-14(2)13-16(19)4/h6-9,12-13H,5,10-11H2,1-4H3
• InChI Key: STPSLRCSSIFIQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOC2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

2-[2-(2-ethoxyphenoxy)ethoxy]-1,3,5-trimethylbenzene is an organic compound with the molecular formula C19H24O3 It is a derivative of benzene, characterized by the presence of ethoxyphenoxy and ethoxy groups attached to a trimethylbenzene core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[2-(2-ethoxyphenoxy)ethoxy]-1,3,5-trimethylbenzene typically involves the reaction of 2-ethoxyphenol with 1,2-dibromoethane in the presence of a phase-transfer catalyst. The reaction proceeds through a substitution mechanism, where the ethoxyphenol reacts with the dibromoethane to form the desired product . The reaction conditions include the use of a mild dilute aqueous alkali and underpressure distillation, followed by recrystallization to purify the product .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of 2-ethoxyphenol and 1,2-dibromoethane as raw materials, with the reaction facilitated by a phase-transfer catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity. The final product is obtained through distillation and recrystallization, ensuring stable quality and minimal environmental impact .

Chemical Reactions Analysis

Types of Reactions: 2-